Cas no 14395-08-5 (1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-)

1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo- Properties

Names and Identifiers

• 1,7-Anthracenedisulfonicacid, 9,10-dihydro-9,10-dioxo-
• 9,10-dihydro-9,10-dioxoanthracene-1,7-disulphonic acid
• 9,10-dioxo-9,10-dihydroanthracene-1,7-disulfonic acid
• Einecs 238-360-8
• 9,10-Dihydro-9,10-dioxoanthracene-1,7-disulfonic acid
• 9,10-Dihydro-9,10-dioxo-1,7-anthracenedisulfonic acid
• DTXSID40932174
• 14395-08-5
• SCHEMBL2855522
• anthraquinone-1,7-disulfonic acid
• 9,10-dioxoanthracene-1,7-disulfonic acid
• Q37742895
• NS00054542
• +Expand

• InChIKey： VNIFUVUQZVMDER-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H8O8S2/c15-13-8-5-4-7(23(17,18)19)6-10(8)14(16)12-9(13)2-1-3-11(12)24(20,21)22/h1-6H,(H,17,18,19)(H,20,21,22)
• SMILES： OS(C1=CC=C2C(C(C3=C(S(=O)(O)=O)C=CC=C3C2=O)=O)=C1)(=O)=O

Computed Properties

• Exact Mass: 367.96604
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 367.96605956g/mol
• Heavy Atom Count: 24
• Complexity: 758
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 142.88